2-methoxy-N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 2-methoxy-N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C18H18N2O3S/c1-11-9-10-14(23-4)15-16(11)24-18(20(15)2)19-17(21)12-7-5-6-8-13(12)22-3/h5-10H,1-4H3
• InChI Key: AWOZYKLUZKAXEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N(C(=NC(=O)C3=CC=CC=C3OC)S2)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• Solubility: 1.8 [ug/mL] (The mean of the results at pH 7.4)

Description

2-methoxy-N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)benzamide, also known as MMB, is a chemical compound that has been widely used in scientific research as a fluorescent probe for detecting protein aggregation. MMB is a benzothiazole derivative that has a high affinity for amyloid fibrils and has been used to study the mechanism of amyloid formation in various diseases, including Alzheimer's disease and Parkinson's disease.

Scientific Research Applications

Corrosion Inhibition

• Benzothiazole derivatives, including those similar to 2-methoxy-N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)benzamide, have been synthesized and found to be effective corrosion inhibitors for steel in acidic environments. Their corrosion inhibition efficiency was measured using various electrochemical methods, and they provided superior stability and inhibition efficiencies compared to other benzothiazole family inhibitors (Hu et al., 2016).

Antimicrobial and Antifungal Activities

• Novel benzothiazole derivatives have been synthesized and evaluated for antimicrobial activity. These compounds have shown promise as potential antimicrobial agents, with some exhibiting significant activities against various microbial strains (Badne et al., 2011).
• Another study focused on benzothiazole derivatives revealed their potent antifungal effects, highlighting their potential in addressing fungal infections (Jafar et al., 2017).

Anticancer Properties

• Research into benzothiazole and its derivatives has also extended into the realm of cancer treatment. Certain synthesized compounds containing the benzothiazole moiety have demonstrated anticancer activity, offering a potential pathway for developing new anticancer drugs (Deep et al., 2016).